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Compound of Interest

Compound Name: F1839-/

Cat. No.: B161263

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals utilizing
F1839-1 foam in dynamic loading experiments.

Frequently Asked Questions (FAQS)

Q1: What is F1839-1 foam?

Al: F1839-I refers to a rigid, unicellular polyurethane foam that conforms to the ASTM F1839
standard.[1][2][3][4][5] This standard specifies the material for use as a consistent and uniform
testing medium for orthopedic devices and instruments.[1][3][5][6][7] The foam's mechanical
properties are designed to be in the same range as those of human cancellous bone, making it
a suitable analogue for biomechanical testing.[1][2][5][6][7]

Q2: What are the different grades of F1839-1 foam and how do they differ?

A2: F1839-I foam is available in various grades, typically designated by their nominal density in
pounds per cubic foot (pcf).[2][7] The primary difference between the grades is their
mechanical properties, such as density, compressive strength, and modulus.[2][6][7] Higher
grade numbers indicate a denser foam with greater strength and stiffness. The selection of a
specific grade depends on the anatomical location and bone quality being simulated in the
experiment.

Q3: What are the key parameters to consider in dynamic loading tests of F1839-1 foam?
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A3: When conducting dynamic loading tests, it is crucial to consider the following parameters:

Frequency: The rate at which the cyclic load is applied.
o Strain Amplitude: The amount of deformation applied to the foam during each cycle.

o Temperature: The ambient temperature of the testing environment, as it can influence the
viscoelastic properties of the foam.

e Mean Strain/Stress: The static preload applied to the sample.

o Test Duration/Number of Cycles: The total time or number of loading cycles the foam is
subjected to.

Q4: What are the expected dynamic mechanical properties of F1839-1 foam?

A4: As a viscoelastic material, F1839-1 foam exhibits both elastic and viscous properties. In a
dynamic mechanical analysis (DMA) test, the key properties measured are:

o Storage Modulus (E'): Represents the elastic portion of the foam's response and its ability to
store energy.

e Loss Modulus (E"): Represents the viscous portion of the foam's response and its ability to
dissipate energy, often as heat.

o Tan Delta (8): The ratio of the loss modulus to the storage modulus (E"/E"), which is a
measure of the material's damping capacity.

Troubleshooting Guide

This guide addresses common issues encountered during dynamic loading tests of F1839-I
foam.

Issue 1: Inconsistent or non-repeatable results.
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Possible Cause

Recommended Solution

Improper sample preparation: Inconsistent
sample dimensions, uneven surfaces, or internal

voids.

Ensure all foam specimens are machined to
precise and consistent dimensions. Visually
inspect each sample for any defects before
testing. The ASTM F1839 standard specifies
that the foam should be free of obvious
extraneous matter and uniform in color and

porosity.[2]

Sample slippage in the test fixture: The foam
sample is moving within the grips of the testing

machine.

Use appropriate fixtures, such as compression
platens with a rough surface or specialized
grips, to ensure the sample is securely held.
Ensure the clamping pressure is sufficient to

prevent slippage without crushing the sample.

Environmental fluctuations: Variations in

laboratory temperature and humidity.

Conduct tests in a temperature and humidity-
controlled environment. Allow the foam samples
to equilibrate to the ambient conditions for at

least 24 hours before testing.

Inconsistent pre-loading: Applying different initial

static loads to the samples.

Apply a consistent and minimal preload to each
sample to ensure proper contact with the test

fixture before starting the dynamic test.

Issue 2: Premature sample failure or fracture.
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Possible Cause

Recommended Solution

Excessive strain amplitude: The applied

deformation exceeds the foam's elastic limit.

Reduce the strain amplitude to a level within the
linear viscoelastic region of the foam. Conduct a
strain sweep test to determine the linear range

for the specific grade of foam being tested.

Stress concentrations: Sharp corners or surface

imperfections on the sample.

Ensure samples have smooth, parallel surfaces
and rounded edges to minimize stress

concentrations.

Material fatigue: The number of loading cycles is

too high for the applied stress level.

If investigating fatigue life, this may be the
desired outcome. If not, reduce the number of

cycles or the stress/strain amplitude.

Issue 3: Noisy data or signal artifacts.

Possible Cause

Recommended Solution

Machine compliance: The testing machine itself
is deforming under load, affecting the measured

displacement.

Perform a system compliance calibration to
account for the stiffness of the load frame and

fixtures.

Electrical interference: Noise from nearby

electrical equipment.

Ensure the testing machine and data acquisition
system are properly grounded. Isolate the

equipment from sources of electrical noise.

Resonance: The testing frequency is close to
the natural frequency of the sample or test

fixture.

Vary the testing frequency to identify and avoid

resonance.

Issue 4: Unexpected changes in foam properties during the test.
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Possible Cause

Recommended Solution

Sample heating: Energy dissipation during cyclic
loading can cause the sample temperature to

rise.

Monitor the sample temperature during the test.
If significant heating occurs, reduce the testing
frequency or strain amplitude, or introduce

cooling.

Permanent deformation (creep): The foam is
undergoing irreversible deformation under a

sustained mean stress.

If creep is not the property being investigated,
ensure the mean stress is low enough to avoid
significant permanent deformation over the

duration of the test.

Microstructural changes: The internal cell
structure of the foam is being damaged by the

cyclic loading.

This may be an expected outcome in fatigue
testing. Use microscopy techniques to examine
the foam's microstructure before and after
testing to correlate mechanical changes with

structural damage.

Data Presentation

Table 1: Mechanical Properties of F1839-08 Rigid Polyurethane Foam (Sawbones)
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Compre Compre . ]
. . . Tensile Tensile Shear Shear
Density  ssive ssive
Grade Strengt Modulu  Strengt Modulu
(glcc) Strengt Modulu
h(MPa) s (MPa) h(MPa) s (MPa)
h(MPa) s (MPa)
5 0.08 0.6 16 1.0 32 0.59 7.1
8 0.13 15 38 1.3 56 1.2 14
10 0.16 2.2 58 2.1 86 1.6 19
12 0.19 3.2 81 25 112 2.1 24
15 0.24 4.9 123 3.7 173 2.8 33
17 0.27 6.2 155 4.6 205 34 39
20 0.32 8.4 210 5.6 284 4.3 49
25 0.40 13 317 8.8 399 5.9 68
30 0.48 18 445 12 592 7.6 87
35 0.56 24 592 16 713 9.4 108
40 0.64 31 759 19 1000 11 130
50 0.80 48 1148 27 1469 16 178

Data sourced from Sawbones, a supplier of solid rigid polyurethane foam meeting ASTM
F1839-08 specifications.[6]

Table 2: Requirements for Density and Compressive Strength from ASTM F1839-08
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Minimum Maximum Minimum Maximum

Grade Density (kgim  Density (kg/im  Compressive Compressive
?) ?) Strength (MPa) Strength (MPa)

5 72.10 88.10 0.4495 0.7800

10 144.0 176.0 1.745 2.820

12 173.0 211.5 2.485 3.970

15 216.0 264.5 3.820 6.050

20 288.5 352.5 6.630 10.45

25 360.5 440.5 10.15 16.00

30 432.5 528.5 14.30 22.70

35 504.5 617.0 19.15 30.55

40 576.5 705.0 24.60 39.55

50 721.0 881.0 37.35 61.05

Data extracted from the ASTM F1839-08 standard specification.[2]
Experimental Protocols
Protocol 1: Determination of Linear Viscoelastic Region (LVER)

o Sample Preparation: Machine a cylindrical or rectangular F1839-1 foam sample to the
desired dimensions. Ensure all surfaces are parallel and smooth.

o Sample Mounting: Secure the sample in the dynamic mechanical analyzer using appropriate
compression fixtures.

» Equilibration: Allow the sample to equilibrate at the desired test temperature for at least 10
minutes.

» Strain Sweep: Perform a strain sweep at a constant frequency (e.g., 1 Hz) over a range of
strain amplitudes (e.g., 0.01% to 1%).
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o Data Analysis: Plot the storage modulus (E') as a function of strain amplitude. The LVER is
the range of strains over which E' remains constant. Subsequent dynamic tests should be
conducted within this range to ensure the material's response is linear.

Protocol 2: Frequency Sweep Test

o Sample Preparation and Mounting: Prepare and mount the sample as described in Protocol
1.

» Equilibration: Equilibrate the sample at the desired test temperature.

o Frequency Sweep: Apply a constant strain amplitude within the LVER and sweep through a
range of frequencies (e.g., 0.1 Hz to 100 Hz).

o Data Analysis: Plot the storage modulus (E"), loss modulus (E"), and tan delta as a function
of frequency. This will reveal the frequency-dependent behavior of the foam.

Visualizations
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Caption: Experimental workflow for dynamic loading tests of F1839-I foam.
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Caption: Troubleshooting logic for dynamic loading tests of F1839-1 foam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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